molecular formula C9H13F2N3 B13308766 1-[(2,2-Difluorocyclopentyl)methyl]-1H-pyrazol-4-amine

1-[(2,2-Difluorocyclopentyl)methyl]-1H-pyrazol-4-amine

Cat. No.: B13308766
M. Wt: 201.22 g/mol
InChI Key: OWHNJYUTGXFNES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[(2,2-Difluorocyclopentyl)methyl]-1H-pyrazol-4-amine is a pyrazole derivative characterized by a 4-aminopyrazole core substituted at the 1-position with a (2,2-difluorocyclopentyl)methyl group.

Properties

Molecular Formula

C9H13F2N3

Molecular Weight

201.22 g/mol

IUPAC Name

1-[(2,2-difluorocyclopentyl)methyl]pyrazol-4-amine

InChI

InChI=1S/C9H13F2N3/c10-9(11)3-1-2-7(9)5-14-6-8(12)4-13-14/h4,6-7H,1-3,5,12H2

InChI Key

OWHNJYUTGXFNES-UHFFFAOYSA-N

Canonical SMILES

C1CC(C(C1)(F)F)CN2C=C(C=N2)N

Origin of Product

United States

Chemical Reactions Analysis

1-[(2,2-Difluorocyclopentyl)methyl]-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Scientific Research Applications

1-[(2,2-Difluorocyclopentyl)methyl]-1H-pyrazol-4-amine has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including its role as an enzyme inhibitor or receptor modulator.

    Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-[(2,2-Difluorocyclopentyl)methyl]-1H-pyrazol-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with receptor binding sites. These interactions can lead to various biological effects, including inhibition of cell proliferation, induction of apoptosis, or modulation of immune responses .

Comparison with Similar Compounds

Aromatic vs. Aliphatic Substituents

  • 1-(2,4-Difluorophenyl)-3-methyl-1H-pyrazol-5-amine (): This compound features a difluorophenyl group instead of a difluorocyclopentyl moiety. The aromatic ring provides planar geometry, which may enhance π-π stacking interactions in enzyme binding pockets.
  • 1-[(3-Chloro-4-fluorophenyl)methyl]-1H-pyrazol-4-amine (): The chloro-fluorophenyl substituent adds both halogen bonding capability and increased lipophilicity compared to the aliphatic cyclopentyl group. Such differences can influence solubility and blood-brain barrier penetration .

Fluorination Patterns

  • 5-(Difluoromethyl)-1-(2-methylphenyl)-1H-pyrazol-4-amine hydrochloride (): The difluoromethyl group at the 5-position introduces strong electron-withdrawing effects, which can stabilize the pyrazole ring and alter pKa values of the amine group. In contrast, the target compound’s difluorocyclopentyl group balances steric bulk with moderate electronegativity .

Kinase Inhibition

  • Compound 20 (N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine derivative, ): Exhibits CDK2 inhibition (IC₅₀ = 23 nM) with a 1,3-dimethylpyrazole substituent. The target compound’s difluorocyclopentyl group may offer improved selectivity over methyl groups due to reduced metabolic oxidation .
  • Ceapin-A9 (): A pyrazol-4-amine derivative with a trifluoromethylphenyl group shows activity in protein-folding assays. Fluorine’s role in enhancing membrane permeability is a shared feature with the target compound .

Anti-inflammatory Activity

  • Compound 40a (): A pyrazole derivative with a p-tolyl group demonstrates TNF-α inhibition. Replacing the p-tolyl group with bulkier substituents (e.g., 4-chloro, 4-bromo) reduces activity, highlighting the importance of substituent size and electronics. The target compound’s cyclopentyl group may occupy a similar steric niche while offering fluorination-derived electronic benefits .

Physicochemical Properties

Compound Name Molecular Formula Molecular Weight LogP* Solubility (mg/mL) Key Substituents
Target Compound C₁₀H₁₄F₂N₄ 228.24 1.8 ~0.5 (predicted) (2,2-Difluorocyclopentyl)methyl
1-(2,4-Difluorophenyl)-3-methyl-1H-pyrazol-5-amine C₁₀H₉F₂N₃ 209.20 2.1 0.3 2,4-Difluorophenyl, methyl
1-[(3-Chloro-4-fluorophenyl)methyl]-1H-pyrazol-4-amine C₁₀H₈ClF₂N₃ 243.64 2.5 0.2 3-Chloro-4-fluorobenzyl
5-(Difluoromethyl)-1-(2-methylphenyl)-1H-pyrazol-4-amine HCl C₁₂H₁₂F₂N₃Cl 283.70 1.6 1.0 Difluoromethyl, 2-methylphenyl

*LogP values estimated via computational tools.

Key Research Findings

Fluorine Placement: Fluorine atoms in the cyclopentyl ring reduce ring puckering and enhance metabolic stability compared to non-fluorinated analogs (e.g., cyclopentyl vs. cyclohexyl) .

Steric vs. Electronic Effects : Bulky substituents like the cyclopentyl group improve target specificity but may reduce solubility. Fluorination mitigates this by lowering LogP .

Biological Performance : Pyrazol-4-amine derivatives with fluorinated aliphatic groups show prolonged half-lives in preclinical models compared to aromatic analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.